Cas no 851636-83-4 (1H-Indole-3-acetamide, 5-(3-methylphenyl)-1-octyl-)

• Product name: 1H-Indole-3-acetamide, 5-(3-methylphenyl)-1-octyl-
• CAS No: 851636-83-4
• MF: C₂₅H₃₂N₂O
• MW: 376.534386634827
• CID: 583033
• PubChem ID: 6918831

1H-Indole-3-acetamide, 5-(3-methylphenyl)-1-octyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetamide, 5-(3-methylphenyl)-1-octyl-
• 2-[5-(3-methylphenyl)-1-octylindol-3-yl]acetamide
• Cysmethynil
• A-119044
• DA-52263
• DTXCID30376927
• SCHEMBL2013327
• 9J20
• 5-(3-Methylphenyl)-1-octyl-1H-indole-3-acetamide
• 2-[5-(3-methylphenyl)-1-octyl-1h-indol-3-yl] acetamide
• Q5201174
• CHEMBL240860
• Icmt Inhibitor
• UNII-R5MT8HFQ9E
• 2-(1-octyl-5-(m-tolyl)-1H-indol-3-yl)acetamide
• DTXSID90426093
• R5MT8HFQ9E
• 2-(1-octyl-5-m-tolyl-1H-indol-3-yl)acetamide
• HMS3740K09
• G91026
• NCGC00348156-03
• 851636-83-4
• AKOS032947852
• BCP21581
• BDBM50327696

• Inchi： 1S/C25H32N2O/c1-3-4-5-6-7-8-14-27-18-22(17-25(26)28)23-16-21(12-13-24(23)27)20-11-9-10-19(2)15-20/h9-13,15-16,18H,3-8,14,17H2,1-2H3,(H2,26,28)
• InChI Key： QIXBOOVPFRZHQQ-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCC)C2=C(C=C(C3=CC=CC(C)=C3)C=C2)C(CC(N)=O)=C1

Computed Properties

• Exact Mass: 376.251463648g/mol
• Monoisotopic Mass: 376.251463648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 48Ų

Experimental Properties

• Solubility: DMF：3.3mg/mL； DMSO：5mg/mL；乙醇：20mg/mL

1H-Indole-3-acetamide, 5-(3-methylphenyl)-1-octyl- Security Information

• Storage Condition：Store at -20°C